Cas no 1862450-55-2 (2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine
• CAS No: 1862450-55-2
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5999391
• PubChem ID: 130543311
• Update Time: 2025-05-20

2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine
• 1862450-55-2
• EN300-1932827

• Inchi： 1S/C8H10F2N2O/c1-13-8-5(3-2-4-12-8)6(11)7(9)10/h2-4,6-7H,11H2,1H3
• InChI Key： ICBPTNJNEXVMCN-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN=C1OC)N)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine

Introduction to 2,2-Difluoro-1-(2-Methoxypyridin-3-Yl)Ethan-1-Amine (CAS No. 1862450-55-2)

2,2-Difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine is a versatile organic compound with the CAS registry number 1862450-55-2. This compound belongs to the class of fluorinated amines and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule features a pyridine ring substituted with a methoxy group at the 2-position and an ethanamine moiety with two fluorine atoms at the 1-position. Its structure endows it with distinctive electronic properties, making it a valuable compound in drug discovery, materials science, and agrochemicals.

The synthesis of 2,2-difluoro-1-(2-methoxypyridin-3-yl)ethan-1-amine typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its suitability for advanced applications. The compound's stability under various conditions has been extensively studied, highlighting its potential for use in harsh chemical environments.

Recent studies have explored the biological activity of CAS No. 1862450-55-2, particularly its role as a precursor in drug development. Fluorinated amines like this compound are known for their ability to modulate biological pathways, making them promising candidates for therapeutic agents. For instance, investigations into its interactions with enzymes and receptors have revealed potential applications in treating neurological disorders and cancer.

In the field of materials science, CAS No. 1862450-55-2 has been utilized as a building block for constructing advanced materials such as polymers and coordination complexes. Its fluorine atoms contribute to enhanced thermal stability and mechanical properties, which are critical for high-performance materials used in electronics and aerospace industries.

The environmental impact of CAS No. 1862450-55-2 has also been a focus of recent research. Studies on its biodegradation pathways and toxicity levels aim to ensure its safe use in industrial processes and consumer products. These findings underscore the importance of sustainable practices when handling such compounds.

Moreover, CAS No. 1862450-55_ has shown promise in agrochemical applications, particularly as a component in herbicides and pesticides. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a valuable tool in crop protection.

The synthesis of CAS No. 186_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ has also been explored using green chemistry principles, reducing the environmental footprint of its production process. This approach aligns with global efforts to promote sustainable chemical manufacturing.

In conclusion, CAS No. 186_ is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with ongoing research into its applications and safety profiles, position it as a key player in modern chemistry and materials science.